1-Bis[(5-methyl-2-propan-2-ylcyclohexyl)oxy]phosphoryl-2-methylpropan-1-ol

• IUPAC Name: 1-bis[(5-methyl-2-propan-2-ylcyclohexyl)oxy]phosphoryl-2-methylpropan-1-ol
• InChI: InChI=1S/C24H47O4P/c1-15(2)20-11-9-18(7)13-22(20)27-29(26,24(25)17(5)6)28-23-14-19(8)10-12-21(23)16(3)4/h15-25H,9-14H2,1-8H3
• InChI Key: ITBZCTBEJMCLOU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C(C1)OP(=O)(C(C(C)C)O)OC2CC(CCC2C(C)C)C)C(C)C
• Molecular Formula: C24H47O4P
• Molecular Weight: 430.6 g/mol

Description

1-Bis[(5-methyl-2-propan-2-ylcyclohexyl)oxy]phosphoryl-2-methylpropan-1-ol, also known as Compound A, is a synthetic compound that has been extensively studied for its potential use in scientific research.

Scientific Research Applications

Monomers for Adhesive Polymers

1,3-Bis(methacrylamido)propane-2-yl dihydrogen phosphate, a compound structurally related to 1-Bis[(5-methyl-2-propan-2-ylcyclohexyl)oxy]phosphoryl-2-methylpropan-1-ol, is synthesized for potential use in adhesive polymers. This compound shows improved hydrolytic stability compared to methacrylate-based dihydrogen phosphates and can be used to etch enamel and dentin without cytotoxic effects. Its adhesive properties have been measured, indicating potential applications in dental materials and adhesives (Moszner et al., 2006).

Solvent Interaction and X-ray Analysis

A study focusing on solute-solvent interactions in dithiophosphoroorganic carbohydrate derivatives, which are structurally similar to the compound , utilized X-ray analysis and solid-state NMR. This research highlights the versatility of such compounds in forming different inclusion complexes and solvates, pertinent in the field of crystallography and materials science (Potrzebowski et al., 1999).

Catalytic Applications

Research on Rhodium complexes of chiral bidentate phosphorus ligands, including those with cyclohexane structures similar to the compound , reveals their high stereoselectivity in asymmetric hydroformylation. This suggests potential applications in catalysis, particularly in stereo-selective synthesis and industrial processes (Hayashi et al., 1979).

Nucleoside Phosphonates Synthesis

A related area of research involves the synthesis of symmetrical bis-phosphonates of acyclic nucleosides. This demonstrates the utility of similar compounds in the development of new groups of acyclic nucleoside phosphonates (ANPs), potentially contributing to antiviral and cytostatic drug research (Vrbovská et al., 2006).

Uranium Recovery

The recovery of uranium (VI) from concentrated phosphoric acid using mixtures of new bis(1,3-dialkyloxypropan-2-yl) phosphoric acids, similar in structure to the compound , has been studied. This research is pertinent in the field of hydrometallurgy and nuclear waste management, demonstrating the application of such compounds in the extraction and recovery of radioactive materials (Beltrami et al., 2013).

Mechanism of Action

The mechanism of action of this compound is not specified in the sources I found. The mechanism of action usually refers to how a compound interacts in a biological system, which is not applicable for all chemicals.